Cas no 61229-34-3 (1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI))
61229-34-3 structure
Product Name:1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI)
CAS No:61229-34-3
MF:C12H18O7
MW:274.267124652863
CID:513317
Update Time:2025-04-19
1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI)
- methyl 1-hydroxy-3-methoxy-8-methyl-6-oxo-3,4,4a,5,8,8a-hexahydro-1H-pyrano[3,4-c]pyran-4-carboxylate
- xylomollin
-
- Inchi: 1S/C12H18O7/c1-5-8-6(4-7(13)18-5)9(10(14)16-2)12(17-3)19-11(8)15/h5-6,8-9,11-12,15H,4H2,1-3H3
- InChI Key: IYOMTPNHJRSLSB-UHFFFAOYSA-N
- SMILES: COC1C(C(OC)=O)C2C(C(OC(C2)=O)C)C(O)O1
Computed Properties
- Exact Mass: 274.10524
- Monoisotopic Mass: 274.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.435
Experimental Properties
- Color/Form: Solid powder
- Density: 1.3
- Boiling Point: 433.1°C at 760 mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.504
- PSA: 91.29
1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI) Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI) Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
61229-34-3 (1H,3H-Pyrano[3,4-c]pyran-4-carboxylicacid, hexahydro-1-hydroxy-3-methoxy-8-methyl-6-oxo-, methyl ester,(1R,3R,4R,4aS,8S,8aR)- (9CI)) Related Products
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